Levomethadone

• Description: Levomethadone is a 6-(dimethylamino)-4,4-diphenylheptan-3-one that has (R)-configuration. It is the active enantiomer of methadone and its hydrochloride salt is used to treat adults who are addicted to drugs such as heroin and morphine. It has a role as an antitussive, an opioid analgesic, a mu-opioid receptor agonist and a NMDA receptor antagonist. It is an enantiomer of a dextromethadone.
• CAS No.: 125-58-6
• Product Name: Levomethadone
• Molecular Formula: C21H27NO
• Molecular Weight: 309.4 g/mol
• IUPAC Name: (6R)-6-(dimethylamino)-4,4-diphenylheptan-3-one
• Standard InChI: InChI=1S/C21H27NO/c1-5-20(23)21(16-17(2)22(3)4,18-12-8-6-9-13-18)19-14-10-7-11-15-19/h6-15,17H,5,16H2,1-4H3/t17-/m1/s1
• Standard InChIKey: USSIQXCVUWKGNF-QGZVFWFLSA-N
• Isomeric SMILES: CCC(=O)C(C[C@@H](C)N(C)C)(C1=CC=CC=C1)C2=CC=CC=C2
• Impurities: Impurities: (2RS)-4-imino-N,N,2-trimethyl-3,3-diphenylhexan-1-amine (isomethadone ketimine); (4RS)-4-(dimethylamino)-2,2-diphenylpentanenitrile (didiavalo); (3RS)-4-(dimethylamino)-3-methyl-2,2-diphenylbutanenitrile (isodidiavalo); (5RS)-6-(dimethylamino)-5-methyl-4,4-diphenylhexan-3-one (isomethadone); diphenylacetonitrile /methadone hydrochloride/
• SMILES: CCC(=O)C(CC(C)N(C)C)(C1=CC=CC=C1)C2=CC=CC=C2
• Canonical SMILES: CCC(=O)C(CC(C)N(C)C)(C1=CC=CC=C1)C2=CC=CC=C2
• Appearance: Solid powder
• Melting Point: 235 °C; 99.5 °C; 235.0°C
• Physical Description: Solid
• Purity: >98% (or refer to the Certificate of Analysis)
• Related CAS: 1095-90-5 (hydrochloride)
• Shelf Life: >2 years if stored properly
• Solubility: In water, 48.48 mg/L at 25 °C (est); Very soluble in ethanol; 5.90e-03 g/L
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Amidone; Biodone; Dolophine; Hydrochloride, Methadone; Metadol; Metasedin; Methaddict; Methadone; Methadone Hydrochloride; Methadose; Methex; Phenadone; Phymet; Physeptone; Pinadone; Symoron
• Vapor Pressure: 1.12X10-6 mm Hg at 25 °C (est)
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• PubChem Compound: 22267
• Last Modified: Feb 18 2024